2-{[4-(2,3-dichlorophenoxy)butyl]amino}ethanol ethanedioate (salt)

• IUPAC Name: 2-[4-(2,3-dichlorophenoxy)butylamino]ethanol;oxalic acid
• InChI: InChI=1S/C12H17Cl2NO2.C2H2O4/c13-10-4-3-5-11(12(10)14)17-9-2-1-6-15-7-8-16;3-1(4)2(5)6/h3-5,15-16H,1-2,6-9H2;(H,3,4)(H,5,6)
• InChI Key: WXYTVBOKNAJTCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)OCCCCNCCO.C(=O)(C(=O)O)O
• Molecular Formula: C14H19Cl2NO6
• Molecular Weight: 368.2 g/mol

Description

2-{[4-(2,3-dichlorophenoxy)butyl]amino}ethanol ethanedioate (salt) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Clofibric acid 2-(2,3-dichlorophenoxy)-2-methylpropyl ester and is widely used as a laboratory reagent.

Mechanism of Action

The mechanism of action of 2-{[4-(2,3-dichlorophenoxy)butyl]amino}ethanol ethanedioate (salt) is not fully understood. However, it is believed to act as a peroxisome proliferator-activated receptor (PPAR) agonist. This means that it binds to PPARs and activates them, leading to changes in gene expression.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-(2,3-dichlorophenoxy)butyl]amino}ethanol ethanedioate (salt) has various biochemical and physiological effects. It has been shown to increase fatty acid oxidation and decrease triglyceride levels in the liver. It also has anti-inflammatory properties and can reduce the expression of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[4-(2,3-dichlorophenoxy)butyl]amino}ethanol ethanedioate (salt) in lab experiments is its high purity and stability. It is also readily available and relatively inexpensive. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-{[4-(2,3-dichlorophenoxy)butyl]amino}ethanol ethanedioate (salt). One area of interest is its potential use in the treatment of metabolic disorders such as obesity and type 2 diabetes. Another direction is the development of new compounds based on its structure for various applications. Additionally, further studies are needed to fully understand its mechanism of action and its effects on different biological systems.
In conclusion, 2-{[4-(2,3-dichlorophenoxy)butyl]amino}ethanol ethanedioate (salt) is a chemical compound that has a wide range of applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and to develop new compounds based on its structure.

Synthesis Methods

The synthesis of 2-{[4-(2,3-dichlorophenoxy)butyl]amino}ethanol ethanedioate (salt) involves the reaction between 2-(2,3-dichlorophenoxy)-2-methylpropyl chloride and ethanolamine, followed by the addition of oxalic acid. The resulting compound is then purified to obtain the final product.

Scientific Research Applications

The primary application of 2-{[4-(2,3-dichlorophenoxy)butyl]amino}ethanol ethanedioate (salt) is in scientific research. This compound is used as a laboratory reagent to study the effects of different compounds on biological systems. It is also used in the synthesis of other compounds.